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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the critical micelle

concentration (CMC) of various Poloxamer grades, also known by their trade name Pluronics®.

Poloxamers are nonionic triblock copolymers composed of a central hydrophobic chain of

polyoxypropylene (PPO) flanked by two hydrophilic chains of polyoxyethylene (PEO). Their

amphiphilic nature enables them to self-assemble into micelles in aqueous solutions above a

certain concentration, the CMC. This phenomenon is of paramount importance in a wide array

of pharmaceutical applications, including drug solubilization, controlled release, and as

stabilizing agents.

Understanding Critical Micelle Concentration (CMC)
The CMC is a fundamental parameter of a surfactant, representing the concentration at which

the surfactant monomers in a solution begin to form aggregates or micelles. Below the CMC,

Poloxamer molecules exist predominantly as individual unimers. As the concentration

increases to the CMC, there is a sharp transition where the unimers associate to form spherical

micelles, with the hydrophobic PPO cores shielded from the aqueous environment by a corona

of hydrophilic PEO chains. This micellization process is crucial for the encapsulation and

delivery of hydrophobic drugs.

Several factors can influence the CMC of Poloxamers, including:
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Molecular Weight and Composition: The lengths of the PPO and PEO blocks significantly

impact the CMC. Generally, an increase in the hydrophobic PPO block length leads to a

decrease in the CMC, as the greater hydrophobicity drives micellization at lower

concentrations.

Temperature: Poloxamers exhibit inverse temperature-dependent solubility in water. As the

temperature increases, the PEO chains become less hydrated, increasing the overall

hydrophobicity of the polymer and thus lowering the CMC.[1][2][3]

Presence of Additives: The addition of salts or other excipients to a Poloxamer solution can

alter the CMC by affecting the hydration of the polymer chains.[4][5]

Quantitative Data on CMC of Poloxamer Grades
The following table summarizes the critical micelle concentration values for various Poloxamer

grades as reported in the literature. It is important to note that the reported CMC values can

vary depending on the experimental method, temperature, and purity of the Poloxamer.

Poloxame
r Grade

Other
Names

Molecular
Weight (
g/mol )

CMC
(mM)

CMC (%
w/v)

Temperat
ure (°C)

Referenc
e

P188
Pluronic®

F68

7680 -

9510

~0.04 -

0.48
~0.1 25 - 37 [6][7][8][9]

P407
Pluronic®

F127

9840 -

14600

~0.0028 -

0.34
~0.26 - 0.8 25 - 37

[1][2][9][10]

[11]

P184 - - ~0.6 - 25 [6]

P85
Pluronic®

P85
- -

<0.01

(below

CMC)

- [12]

L121
Pluronic®

L121
- - - - [1]

F108
Pluronic®

F108
- - - - [1]
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Experimental Protocols for CMC Determination
The determination of the CMC is typically achieved by monitoring a physical property of the

surfactant solution as a function of its concentration. The CMC is identified as the concentration

at which a distinct change in this property occurs.

Surface Tensiometry
This is a classic and widely used method for determining the CMC of surfactants.

Methodology:

A series of aqueous solutions of the Poloxamer are prepared at various concentrations.

The surface tension of each solution is measured using a tensiometer, often employing the

Wilhelmy plate or Du Noüy ring method.

The surface tension is then plotted against the logarithm of the Poloxamer concentration.

Initially, the surface tension decreases linearly with the increasing logarithm of the

concentration as the Poloxamer unimers adsorb at the air-water interface.

Once the surface is saturated, the surface tension reaches a plateau. The concentration at

which this break in the plot occurs is taken as the CMC.[13][14]
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Solution Preparation

Measurement

Data Analysis

Prepare series of
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of each solution
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CMC
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Workflow for CMC determination using surface tensiometry.

Fluorescence Spectroscopy
This method utilizes fluorescent probes that are sensitive to the polarity of their

microenvironment.

Methodology:
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A hydrophobic fluorescent probe (e.g., pyrene) is added to a series of Poloxamer solutions of

varying concentrations.

At concentrations below the CMC, the probe resides in the polar aqueous environment.

Above the CMC, the hydrophobic probe partitions into the nonpolar core of the micelles.

This change in the microenvironment of the probe leads to a significant alteration in its

fluorescence properties, such as an increase in fluorescence intensity or a shift in the

emission spectrum.

The CMC is determined from the inflection point of the plot of the fluorescence property

versus the Poloxamer concentration.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Critical Micelle Concentration of Poloxamer Grades: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10752874#critical-micelle-concentration-of-different-
poloxipan-grades]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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